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Compound of Interest

Compound Name: MethADP triammonium

Cat. No.: B15602495

Introduction

MethADP triammonium, scientifically known as (N)-methanocarba-2MeSADP triammonium
salt and commonly referred to as MRS2365, is a highly potent and selective agonist for the
P2Y1 purinergic receptor. Its high affinity and selectivity make it an invaluable tool for
researchers investigating the physiological and pathological roles of the P2Y1 receptor in
various systems, including platelet aggregation, neurotransmission, and cardiac function.[1][2]
This document provides detailed application notes and protocols for the dissolution of
MethADP triammonium and its use in common experimental settings, tailored for researchers,
scientists, and drug development professionals.

Physicochemical and Solubility Data

MethADP triammonium is typically supplied as a solid. The trisodium salt form is soluble in
water, and it is often supplied pre-dissolved at a concentration of 10 mM. While specific data for
the triammonium salt is not as prevalent, its similar salt nature suggests good aqueous
solubility.
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Property Data Source(s)

(N)-methanocarba-2MeSADP
Compound Name _ _ N/A
triammonium salt

Common Name MethADP, MRS2365 N/A

] Varies by salt form (Trisodium o
Molecular Weight Tocris Bioscience
salt: 549.28 g/mol )

Appearance Solid N/A
Primary Solvent Water Tocris Bioscience
Recommended Storage (Solid)  Store tightly sealed at -80°C. Tocris Bioscience
Recommended Storage Aliquot and store at -20°C for o

, Tocris Bioscience
(Solution) up to one month.

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution of
MethADP Triammonium

This protocol describes the preparation of a 10 mM stock solution of MethADP triammonium
from a powdered form.

Materials:

MethADP triammonium (solid)

Sterile, nuclease-free water

Sterile microcentrifuge tubes

Vortex mixer

Procedure:
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Pre-warming: Allow the vial of solid MethADP triammonium to equilibrate to room
temperature for at least 20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of MethADP triammonium powder in a
sterile microcentrifuge tube.

Reconstitution: Add the appropriate volume of sterile, nuclease-free water to achieve a 10
mM concentration. For example, for 1 mg of the trisodium salt (MW: 549.28 g/mol ), add
approximately 182 uL of water.

Dissolution: Gently vortex the solution until the solid is completely dissolved. If necessary,
brief, gentle sonication can be used to aid dissolution. Avoid vigorous shaking to prevent
degradation.

Sterilization (Optional): If required for your application (e.g., cell culture), filter-sterilize the
stock solution through a 0.22 um syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -20°C. Based on general guidelines for similar
compounds, these aliquots are typically usable for up to one month. Avoid repeated freeze-
thaw cycles.

Protocol 2: P2Y1 Receptor Activation in Cultured Cells

This protocol provides a general workflow for studying the effects of MethADP (MRS2365) on

cultured cells, such as cardiac fibroblasts.[2]

Materials:

Cultured cells expressing the P2Y1 receptor (e.g., neonatal mouse cardiac fibroblasts)[2]
Appropriate cell culture medium (e.g., DMEM with 10% FBS)[2]

10 mM MethADP triammonium stock solution (prepared as in Protocol 1)
Phosphate-buffered saline (PBS)

Reagents for downstream analysis (e.g., RNA extraction kit, protein lysis buffer)
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Procedure:

Cell Seeding: Seed the cells in appropriate culture plates and grow to the desired confluency
(e.g., 80-90%).[2]

» Starvation (Optional): Depending on the experimental design, you may need to serum-starve
the cells for a period (e.g., 12-24 hours) before treatment to reduce basal signaling.

e Preparation of Working Solution: Dilute the 10 mM MethADP stock solution in serum-free
medium or PBS to the final desired working concentration. A common working concentration
for MRS2365 is 1 uM.[2]

o Cell Treatment: Remove the culture medium from the cells and wash once with sterile PBS.
Add the medium containing the desired concentration of MethADP to the cells. Include a
vehicle control (medium without MethADP).

 Incubation: Incubate the cells for the desired time period (e.g., 24 hours) at 37°C in a CO2
incubator.[2]

o Downstream Analysis: After incubation, harvest the cells for downstream analysis, such as
gRT-PCR to measure changes in gene expression or Western blotting to assess protein
levels and signaling pathway activation.[2]

Signaling Pathway and Experimental Workflow
P2Y1 Receptor Signhaling Pathway

Activation of the P2Y1 receptor by MethADP (MRS2365) typically leads to the coupling of the
Ga/11 family of G proteins. This initiates a signaling cascade involving the activation of
phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)
into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of
intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).
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P2Y1 Receptor Signaling Cascade

Experimental Workflow for Cell-Based Assays

The following diagram outlines a typical workflow for an experiment investigating the effects of
MethADP on cultured cells.
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Workflow for a Cell-Based Assay with MethADP

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Dissolution and Application of MethADP Triammonium
for Experimental Use]. BenchChem, [2025]. [Online PDF]. Available at:
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for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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